Cas no 898428-65-4 (2-(4-fluorophenyl)-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide
• CAS No: 898428-65-4
• MF: C₂₃H₁₈FN₃O₂
• MW: 387.406328678131
• CID: 5482333
• Update Time: 2025-05-27

2-(4-fluorophenyl)-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]acetamide
• Benzeneacetamide, 4-fluoro-N-[3-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• 2-(4-fluorophenyl)-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide

• Inchi： 1S/C23H18FN3O2/c1-15-25-21-8-3-2-7-20(21)23(29)27(15)19-6-4-5-18(14-19)26-22(28)13-16-9-11-17(24)12-10-16/h2-12,14H,13H2,1H3,(H,26,28)
• InChI Key： YOTYKSMSDLLUEX-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)=O)=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide (CAS No. 898428-65-4): Structure, Applications, and Research Insights

The compound 2-(4-fluorophenyl)-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide (CAS No. 898428-65-4) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl moiety and a dihydroquinazolinone core, has attracted attention for its role in modulating biological pathways. Researchers are increasingly exploring its applications in kinase inhibition, cancer therapeutics, and neurodegenerative disease studies, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for small-molecule inhibitors like 2-(4-fluorophenyl)-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide has surged due to their versatility in drug discovery. The compound’s fluorinated aromatic segment enhances its bioavailability and binding affinity, making it a candidate for optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion). This aligns with frequent search queries such as "fluorine in drug design" and "quinazoline-based therapeutics", reflecting growing interest in structural optimization strategies.

The dihydroquinazolinone scaffold in this compound is particularly noteworthy. Quinazoline derivatives are widely studied for their anti-inflammatory and antiproliferative effects, often linked to EGFR (Epidermal Growth Factor Receptor) inhibition—a hotspot in oncology research. CAS No. 898428-65-4 has been cited in patents investigating its efficacy against tyrosine kinase-dependent cancers, a topic frequently searched in academic and pharmaceutical databases. Its mechanism may involve disrupting signal transduction pathways, a key focus area in personalized medicine.

From a synthetic chemistry perspective, the incorporation of a 4-fluorophenyl group into the acetamide backbone of this molecule improves its metabolic stability—a critical factor in drug development. Researchers often search for "fluorinated bioactive compounds" or "quinazolinone synthesis", underscoring the relevance of this compound’s design. Its crystallographic data and hydrogen-bonding patterns further contribute to understanding molecular interactions, a trending topic in computational chemistry.

Beyond oncology, 2-(4-fluorophenyl)-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide shows promise in CNS (Central Nervous System) research. The blood-brain barrier (BBB) permeability of fluorinated compounds makes them viable for neuroprotective applications, addressing search trends like "neurodegeneration drug targets". Preliminary studies suggest its potential in modulating amyloid aggregation or tau protein pathology, though further validation is needed.

Environmental and green chemistry considerations are also pertinent. The compound’s synthetic routes may involve catalysis or solvent-free methods, aligning with industry shifts toward sustainable practices. Searches for "eco-friendly heterocyclic synthesis" highlight this intersection. Additionally, its structure-activity relationship (SAR) data is valuable for AI-driven drug discovery, a rapidly growing field.

In summary, CAS No. 898428-65-4 represents a multifaceted tool for modern research. Its fluorophenyl-quinazolinone hybrid architecture bridges gaps between medicinal chemistry, molecular biology, and materials science. As interest in targeted therapies and computational drug design expands, this compound’s role in addressing unmet medical needs will likely grow, supported by its patent literature and experimental data.